Cas no 131758-17-3 (2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone)

2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone is a specialized organic compound featuring a trichloroacetyl group bonded to a methyl-substituted 1,2,4-triazole ring. This structure imparts reactivity suitable for use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The presence of the trichloroacetyl moiety enhances electrophilic character, facilitating nucleophilic substitution reactions, while the triazole ring contributes to stability and potential biological activity. The compound’s high purity and defined molecular architecture make it valuable for precision applications in heterocyclic chemistry. Its utility lies in controlled functionalization, offering a reliable building block for developing complex molecules with tailored properties.
2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone structure
131758-17-3 structure
Product Name:2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone
CAS No:131758-17-3
MF:C5H4Cl3N3O
MW:228.463757514954
CID:1070112
PubChem ID:14806193
Update Time:2025-05-20

2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone
    • 2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one
    • 2,2,2-trichloro-1-(2-methyl-1,2,4-triazol-3-yl)ethanone
    • DTXSID90564242
    • 131758-17-3
    • MDL： MFCD11100145
    • Inchi： 1S/C5H4Cl3N3O/c1-11-4(9-2-10-11)3(12)5(6,7)8/h2H,1H3
    • InChI Key： BVVCMIMLIPJZEB-UHFFFAOYSA-N
    • SMILES： ClC(C(C1=NC=NN1C)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 226.941995g/mol
  • Monoisotopic Mass: 226.941995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 47.8Ų

2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM493837-1g
2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone
 131758-17-3 95%
1g
 $188 2023-01-04
Chemenu
CM493837-5g
2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone
 131758-17-3 95%
5g
 $559 2023-01-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1665259-5g
2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one
 131758-17-3 98%
5g
 ￥7698.00 2024-08-09

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Related Categories

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